Cas no 1955557-43-3 (rac-(1R,2R,3S)-3-amino-2-(1H-pyrazol-1-yl)cyclobutan-1-ol dihydrochloride)

• Product Name: rac-(1R,2R,3S)-3-amino-2-(1H-pyrazol-1-yl)cyclobutan-1-ol dihydrochloride
• CAS No: 1955557-43-3
• CID: 4631726
• PubChem ID: 122164133
• Update Time: 2025-05-23

rac-(1R,2R,3S)-3-amino-2-(1H-pyrazol-1-yl)cyclobutan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R,3S)-3-amino-2-(1H-pyrazol-1-yl)cyclobutan-1-ol dihydrochloride

Additional information on rac-(1R,2R,3S)-3-amino-2-(1H-pyrazol-1-yl)cyclobutan-1-ol dihydrochloride

Rac-(1R,2R,3S)-3-amino-2-(1H-pyrazol-1-yl)cyclobutan-1-ol Dihydrochloride: A Comprehensive Overview

The compound rac-(1R,2R,3S)-3-amino-2-(1H-pyrazol-1-yl)cyclobutan-1-ol dihydrochloride (CAS No. 1955557-43-3) is a structurally complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a promising candidate for various applications. Recent studies have highlighted its role in drug discovery and as a building block in organic synthesis.

Structural Analysis: The molecule consists of a cyclobutane ring with three chiral centers, which contributes to its stereochemical complexity. The presence of an amino group (-NH2) and a pyrazole ring further enhances its reactivity and potential for forming hydrogen bonds. This structure is particularly interesting because it combines the rigidity of a cyclobutane ring with the flexibility of amino and pyrazole functionalities. Researchers have explored the impact of these features on the compound's physical properties and reactivity.

Synthesis and Characterization: The synthesis of rac-(1R,2R,3S)-3-amino-2-(1H-pyrazol-1-yl)cyclobutan-1-ol dihydrochloride involves multi-step organic reactions, including alkylation, cyclization, and stereoselective reductions. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its structure. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure samples, which are crucial for studying stereochemical effects in biological systems.

Biological Applications: This compound has shown promise in pharmacological studies as a potential drug candidate. Its ability to interact with specific biological targets has been explored in vitro and in vivo models. For instance, studies have demonstrated its activity against certain enzymes and receptors, suggesting potential applications in treating neurological disorders or inflammatory conditions. The dihydrochloride salt form is particularly advantageous due to its improved solubility and bioavailability.

Materials Science Applications: Beyond pharmacology, rac-(1R,2R,3S)-3-amino-2-(1H-pyrazol-1-yl)cyclobutan-1-ol dihydrochloride has been investigated for its role in materials science. Its unique structure makes it a valuable component in the synthesis of advanced materials such as coordination polymers and supramolecular assemblies. Recent research has focused on its ability to form stable networks through hydrogen bonding and π-interactions.

Future Directions: The continued exploration of rac-(1R,2R,3S)-3-amino-2-(1H-pyrazol-1-y